Cas no 90016-14-1 (1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester)

• Product Name: 1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester
• CAS No: 90016-14-1
• MF: C₁₄H₂₄O₆
• MW: 288.336765289307
• CID: 796433
• PubChem ID: 13244603
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester
• 3-O-tert-butyl 1-O,2-O-diethyl propane-1,2,3-tricarboxylate
• 1-TERT-BUTYL 2,3-DIETHYL PROPANE-1,2,3-TRICARBOXYLATE
• DTXSID50531511
• 90016-14-1

• Inchi： 1S/C14H24O6/c1-6-18-11(15)8-10(13(17)19-7-2)9-12(16)20-14(3,4)5/h10H,6-9H2,1-5H3
• InChI Key： CHKJKKPWWHUBAI-UHFFFAOYSA-N
• SMILES： O(C(CC(C(=O)OCC)CC(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.15728848g/mol
• Monoisotopic Mass: 288.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9Ų